Cas no 40611-80-1 (1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester
• CAS No: 40611-80-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 327052
• PubChem ID: 13179842
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester
• 1H-Pyrrole-2-carboxylicacid,1,4-dimethyl-,methylester(9CI)
• methyl 1,4-dimethyl-1H-pyrrole-2-carboxylate
• FLEMTZQNFDQWPZ-UHFFFAOYSA-N
• FT-0715676
• 40611-80-1
• SCHEMBL11199134
• methyl 1,4-dimethylpyrrole-2-carboxylate

• Inchi： 1S/C8H11NO2/c1-6-4-7(8(10)11-3)9(2)5-6/h4-5H,1-3H3
• InChI Key： FLEMTZQNFDQWPZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=CN1C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives